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Compound of Interest

Compound Name:
5-(2-Methoxyphenyl)-1H-indole-

2,3-dione

CAS No.: 893736-27-1

Cat. No.: B12118955

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug discovery, isatin (1H-indole-2,3-dione) and its

derivatives stand out as a "privileged scaffold" due to their wide array of biological activities,

including anticancer, antiviral, and antimicrobial properties. The functionalization of the isatin

core, particularly at the C5 position with an aryl moiety, has been a key strategy in the

development of novel therapeutic agents. Understanding the structural characteristics of these

5-aryl isatins is paramount, and mass spectrometry (MS) is an indispensable tool for their

identification and structural elucidation. This guide provides an in-depth comparison of the

mass spectrometry fragmentation patterns of 5-aryl isatins, offering insights into how different

substituents on the isatin core influence their behavior under electron ionization (EI).

The Fundamental Fragmentation of the Isatin Core
To appreciate the influence of a C5-aryl substituent, it is essential first to understand the

characteristic fragmentation of the parent isatin molecule. Under electron ionization, the isatin

molecule readily ionizes to form a molecular ion ([M]•+). The most prominent fragmentation
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pathway involves the neutral loss of a molecule of carbon monoxide (CO) from the α-dicarbonyl

system. This is a hallmark of isatin and its derivatives.

The mass spectrum of isatin typically shows a molecular ion peak at an m/z of 147. The base

peak, the most intense signal in the spectrum, is observed at an m/z of 119, corresponding to

the [M-CO]•+ fragment. A subsequent, less favorable fragmentation can occur with the loss of a

hydrogen cyanide (HCN) molecule from the [M-CO]•+ fragment, resulting in a signal at m/z 92.

To cite this document: BenchChem. [A Comparative Guide to the Mass Spectrometry
Fragmentation Patterns of 5-Aryl Isatins]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12118955/docs#a-comparative-guide-to-the-mass-
spectrometry-fragmentation-patterns-of-5-aryl-isatins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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